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Compound of Interest

Compound Name: Flesinoxan hydrochloride

Cat. No.: B1238546

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of Flesinoxan hydrochloride, a potent and selective
5-HT1A receptor agonist. This document provides immediate access to critical safety protocols

and logistical information to ensure the safe and effective use of this compound in a laboratory
setting.

Physical and Chemical Properties

Flesinoxan hydrochloride is a phenylpiperazine derivative with a complex molecular
structure. A summary of its key physical and chemical properties is provided below.
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Property Value Reference
Molecular Formula C22H27CIFN304 [1]
Molecular Weight 451.9 g/mol [1]
CAS Number 98205-89-1 [1]
Appearance Crystalline solid [2]
Solubility Soluble in DMSO [3]

Storage Conditions

Dry, dark, and at 0-4°C for
short term (days to weeks) or
-20°C for long term (months to
years). Stock solutions can be
stored at -80°C for up to 2
years and at -20°C forup to 1

year.

[3]4]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Flesinoxan hydrochloride, appropriate personal protective

equipment must be worn at all times during handling.

PPE Specification Rationale
Two pairs of chemotherapy- Prevents skin contact and
Gloves ]
rated gloves absorption.
Disposable, lint-free, solid-front )
] Protects skin and personal
Gown gown with closed back and

elastic or knit cuffs

clothing from contamination.

Eye Protection

Safety glasses with side

shields or goggles

Protects eyes from splashes

and airborne patrticles.

Respiratory Protection

A NIOSH-certified N95 or

higher respirator

Recommended when handling
the powder form to prevent

inhalation.
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Operational Plans: Handling and Storage

Strict adherence to the following procedures is mandatory to minimize exposure and ensure a
safe laboratory environment.

Handling

o Designated Area: All handling of Flesinoxan hydrochloride, especially in its powdered
form, should be conducted in a designated area, such as a chemical fume hood or a
biological safety cabinet, to control airborne particles.

» Weighing: When weighing the powder, use a containment balance enclosure or a powder-
containment hood.

e Solution Preparation: Prepare solutions in a chemical fume hood. When dissolving, add the
solvent to the powder slowly to avoid splashing.

» Avoid Contamination: Do not eat, drink, or smoke in areas where Flesinoxan hydrochloride
is handled.[5]

e Hygiene: Wash hands thoroughly with soap and water before and after handling the
compound, even if gloves were worn.[5]

Storage

o Container: Store Flesinoxan hydrochloride in its original, tightly sealed container in a cool,
dry, and dark place.[3]

e Segregation: Store separately from incompatible materials.

e Labeling: Ensure the container is clearly labeled with the chemical name and hazard
warnings.

Emergency Procedures: Spill and Disposal Plans
Spill Cleanup

In the event of a spill, immediate and appropriate action is crucial.
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» Evacuate: Immediately alert others in the area and evacuate the contaminated space.
» Ventilate: If safe to do so, increase ventilation to the area.
e Secure the Area: Restrict access to the spill area.

o Don PPE: Before re-entering the area, don the appropriate PPE as listed above, including
respiratory protection.

o Containment: For liquid spills, contain the spill using absorbent pads or spill pillows. For
powder spills, gently cover with a damp paper towel to avoid generating dust.

o Cleanup:

o Liquid Spill: Absorb the spill with an inert material (e.g., vermiculite, sand) and place itin a
sealed, labeled hazardous waste container.

o Powder Spill: Carefully wipe up the dampened material and place it in a sealed, labeled
hazardous waste container.

o Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a
thorough rinse with water.

» Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

Disposal Plan

All Flesinoxan hydrochloride waste, including unused product, contaminated materials, and
empty containers, must be disposed of as hazardous chemical waste.

e Collection: Collect all waste in a designated, labeled, and sealed hazardous waste container.
o Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name.

» Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.[5]
[6] Do not dispose of it in the regular trash or pour it down the drain.[7][8] If available, utilize
a drug take-back program for disposal.[7]
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Visual Protocols
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Experimental Workflow for Handling Flesinoxan Hydrochloride
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Flesinoxan Hydrochloride (5-HT1A Receptor Agonist) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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